4-[4-(4-tert-butyl-1H-1,2,3-triazol-1-yl)piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine

• IUPAC Name: 4-[4-(4-tert-butyltriazol-1-yl)piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine
• InChI: InChI=1S/C18H24N6S/c1-12-10-25-16-15(12)19-11-20-17(16)23-7-5-13(6-8-23)24-9-14(21-22-24)18(2,3)4/h9-11,13H,5-8H2,1-4H3
• InChI Key: KTEFOEDMAUQRQC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1N=CN=C2N3CCC(CC3)N4C=C(N=N4)C(C)(C)C
• Molecular Formula: C18H24N6S
• Molecular Weight: 356.5 g/mol

Description

4-[4-(4-tert-butyl-1H-1,2,3-triazol-1-yl)piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine is a useful research compound. Its molecular formula is C18H24N6S and its molecular weight is 356.5 g/mol. The purity is usually 95%.
The exact mass of the compound 4-[4-(4-tert-butyl-1H-1,2,3-triazol-1-yl)piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine is 356.17831596 g/mol and the complexity rating of the compound is 461. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality 4-[4-(4-tert-butyl-1H-1,2,3-triazol-1-yl)piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 4-[4-(4-tert-butyl-1H-1,2,3-triazol-1-yl)piperidin-1-yl]-7-methylthieno[3,2-d]pyrimidine including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Cardiovascular and Antihypertensive Activities

• Research on 1,2,4-triazolo[1,5-a]pyrimidines fused to heterocyclic systems, including compounds with tert-butyl groups, has shown promising cardiovascular agents due to potent coronary vasodilating and antihypertensive activities (Sato et al., 1980).

Histamine H4 Receptor Ligands

• Studies on 2-aminopyrimidines as ligands for the histamine H4 receptor highlight the significance of the pyrimidine core and tert-butyl modifications for optimizing potency and exploring anti-inflammatory and antinociceptive activities (Altenbach et al., 2008).

Synthesis and Pharmacological Properties

• The synthesis of 4-piperazinopyrimidines with a methylthio substituent has revealed compounds with antiemetic, tranquilizing, analgesic, antiserotonin, and musculotropic-spasmolytic properties, emphasizing the versatility of pyrimidine derivatives in pharmacology (Mattioda et al., 1975).

Malaria Treatment and Prevention

• Trifluoromethyl-substituted pyridine and pyrimidine analogues, including compounds with tert-butyl groups, have been evaluated for malaria treatment and prevention. The lead compound JPC-3210 demonstrated superior antimalarial activity, highlighting the therapeutic potential of pyrimidine derivatives in combating malaria (Chavchich et al., 2016).

Inhibition of 15-Lipo-Oxygenase

• A series of pyrimidinylthio pyrimidotriazolothiadiazines, derived from the synthesis of pyrimidine and bispyrimidine derivatives, have been investigated as inhibitors of 15-lipo-oxygenase, a key enzyme in inflammatory processes, showcasing the application of pyrimidine derivatives in developing anti-inflammatory drugs (Asghari et al., 2015).